![molecular formula C11H12ClNO B2698635 2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide CAS No. 31209-29-7](/img/structure/B2698635.png)
2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide” is a chlorinated organic compound . Its empirical formula is C11H14ClNO and it has a molecular weight of 211.69 . It is a solid substance .
Synthesis Analysis
A synthetic approach to the preparation of novel 2-chloro-N-(2,2,2-trichloro-1-arylethyl)acetamides on the basis of C-amidoalkylation of aromatics with 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide has been developed . The scope and limitations of the synthesis of new chloroacetamide derivatives were demonstrated .Molecular Structure Analysis
The molecular structure of “2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide” can be represented by the SMILES stringClCC(NCCCC1=CC=CC=C1)=O
. The InChI representation is 1S/C11H14ClNO/c12-9-11(14)13-8-4-7-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,13,14)
.
Scientific Research Applications
Synthesis and Characterization
2-Chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide: (referred to as compound 1) has been synthesized and characterized using various techniques:
The crystal structure of compound 1 shows an intramolecular hydrogen bond between the amide group and the nitro group at the orthoposition. Additionally, intermolecular C–H⋯O interactions contribute to the crystal packing. Notably, C–H⋯Cl interactions are also observed .
Antibacterial Activity
Compound 1 and related derivatives have demonstrated appreciable antibacterial activity against both Gram-positive (B. subtilis and S. aureus) and Gram-negative (E. coli) bacteria. Further investigations into the structure-activity relationship could enhance its potential as an antimicrobial agent .
Optical Properties
The optical properties of compound 1 were studied in various solvents using UV–vis spectrophotometry. It exhibits solvatochromic effects, with changes in absorption spectra based on solvent polarity. Time-dependent DFT calculations suggest deprotonation occurs in polar solvents like DMF .
Safety and Hazards
The safety information available for “2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide” indicates that it is classified as Acute Tox. 3 Oral - Eye Irrit. 2 . The hazard statements are H301 - H319 . The precautionary statements are P264 - P270 - P280 - P301 + P310 - P305 + P351 + P338 - P337 + P313 .
Future Directions
Given the potential antifungal activity of similar compounds , future research could focus on exploring the antifungal properties of “2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide”. Additionally, its potential as a synthetic scaffold for the design of various heterocyclic compounds could be further investigated .
Mechanism of Action
Target of Action
Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that 2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide may also interact with various biological targets.
Mode of Action
Related compounds like acetochlor, an herbicide, inhibit elongase and geranylgeranyl pyrophosphate (ggpp) cyclization enzymes, which are part of the gibberellin pathway . This suggests that 2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide might have a similar mode of action.
Biochemical Pathways
Related compounds have been found to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Related compounds have shown a wide range of biological activities, suggesting that 2-chloro-n-[(2e)-3-phenylprop-2-en-1-yl]acetamide may also have diverse effects at the molecular and cellular level .
properties
IUPAC Name |
2-chloro-N-[(E)-3-phenylprop-2-enyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO/c12-9-11(14)13-8-4-7-10-5-2-1-3-6-10/h1-7H,8-9H2,(H,13,14)/b7-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMKDMUZAJVWCMI-QPJJXVBHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CCNC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/CNC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.